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Compound of Interest

Compound Name: 5-Methylpyridin-2(1H)-one

Cat. No.: B7722540

An In-depth Technical Guide to the Health and Safety of 5-Methylpyridin-2(1H)-one

This guide provides comprehensive health and safety information for the handling and use of 5-
Methylpyridin-2(1H)-one (CAS No: 1003-68-5), a biochemical reagent utilized in life science
research and as an organic compound in chemical synthesis.[1][2] It is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Hazard Identification and Classification

5-Methylpyridin-2(1H)-one is classified as hazardous under the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals. The primary hazards are associated with
ingestion, skin and eye contact, and inhalation of dust.

GHS Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.
o Skin Corrosion/Irritation (Category 2): Causes skin irritation.[3]

o Serious Eye Damage/Eye Irritation (Category 2A/1): Causes serious eye irritation or
damage.[3][4]

o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.
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The signal word for this chemical is "Warning".[3]

Physical and Chemical Properties

The physical and chemical properties of 5-Methylpyridin-2(1H)-one are summarized below.

Property Value Reference
Molecular Formula CsH7NO [3114]
Molecular Weight 109.13 g/mol [3114]
Appearance Solid, Off-white to yellow [2]

. . 30-32°Cor183-187 °C
Melting Point o [5]
(conflicting data reported)

. i 250 °C at 987 hPa or
Boiling Point _ [5]
304.2+15.0 °C (predicted)

Room Temperature, sealed in
Storage Temperature [1][5]
a dry place

Toxicological Information

The toxicological data for 5-Methylpyridin-2(1H)-one is limited. The primary route of acute
toxicity is oral ingestion.

Endpoint Species Value Reference

LD50 (Oral) Quall 421 mg/kg

No carcinogenicity data is available from IARC, NTP, or OSHA.

Safe Handling and Storage

4.1. Precautions for Safe Handling

e Handle only in a well-ventilated area or under a local exhaust system.[1][3]
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Avoid contact with skin, eyes, and clothing.[3]

Avoid the formation and dispersion of dust.[1][3]

Wash hands and face thoroughly after handling.[3]

Do not eat, drink, or smoke in work areas.

Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]
4.2. Conditions for Safe Storage

o Store in a tightly closed container.[1][3]

o Keep in a dry, cool, and well-ventilated place.[1][3]

o Store away from incompatible materials, such as strong oxidizing agents and acid chlorides.

[3]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn to minimize exposure. The selection of PPE is crucial for
preventing contact with the chemical.

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[1][6]

e Skin Protection:

o Gloves: Handle with chemical-impermeable gloves that have been inspected prior to use.

[11[3]
o Clothing: Wear impervious, fire/flame-resistant clothing to prevent skin contact.[1]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator or a dust respirator that is NIOSH/MSHA or European Standard EN 149
approved.[1][6]
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Doffing PPE

1. Gloves 2. Goggles/Face Shield 3. Gown 4. Mask/Respirator

Donning PPE

3. Gown 4. Mask/Respirator 2. Goggles/Face Shield

Click to download full resolution via product page
Caption: General workflow for donning and doffing Personal Protective Equipment (PPE).
Emergency Procedures
6.1. First-Aid Measures
Immediate action is required in case of exposure.

 Inhalation: Move the person to fresh air.[1] If breathing is difficult, give oxygen. If not
breathing, provide artificial respiration and seek immediate medical attention.[1][6]

o Skin Contact: Immediately take off all contaminated clothing.[1] Wash the affected area with
plenty of soap and water.[3] If skin irritation occurs, get medical advice.[3]

o Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses if
present and easy to do so. Continue rinsing.[3] If eye irritation persists, seek immediate
medical attention.[3]

 Ingestion: Rinse mouth with water.[1] Do NOT induce vomiting.[1] Never give anything by
mouth to an unconscious person.[1] Call a doctor or Poison Control Center immediately.[1]
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Exposure Occurs

) - 7 X
Move to fresh air Remove contaminated clothing Rinse with water for 15 mins Rinse mouth
Provide oxygen/artificial respiration if needed Wash with soap and water Remove contact lenses Do NOT induce vomiting

if irritation persists
Seek Immediate Medical Attention

Click to download full resolution via product page
Caption: Decision workflow for first-aid measures following exposure.
6.2. Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.[1][3][6]

o Specific Hazards: The chemical may decompose upon combustion to generate poisonous
fumes.[3] Closed containers may explode from the heat of a fire.[3]

» Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA) if
necessary.[1][3][6]

6.3. Accidental Release Measures

o Personal Precautions: Use personal protective equipment, including chemical-impermeable
gloves.[1] Avoid dust formation and breathing vapors, mist, or gas.[1] Ensure adequate
ventilation.[1]
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+ Environmental Precautions: Prevent further leakage or spillage if safe to do so.[1] Prevent
the product from entering drains.[3]

+ Containment and Cleaning: Sweep up the material and collect it into a suitable, closed
container for disposal.[3][6] Use spark-proof tools and explosion-proof equipment.[1]

Spill Detected

Evacuate personnel to a safe area

Remove ignition sources

Ensure adequate ventilation

l

Wear appropriate PPE

(Gloves, Goggles, Respirator)

Prevent entry into drains
Contain the spill

Sweep solid material into a closed container
Use spark-proof tools

Dispose of waste according to
local, state, and federal regulations

Click to download full resolution via product page

Caption: Logical workflow for responding to an accidental release or spill.
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Experimental Protocols

The safety data provided in this guide is derived from standard toxicological and chemical
testing. While the specific, detailed experimental protocols for 5-Methylpyridin-2(1H)-one are
not publicly available in the cited safety data sheets, the methodologies generally follow
internationally recognized guidelines, such as those established by the Organisation for
Economic Co-operation and Development (OECD).

o Acute Oral Toxicity (LD50): This value is typically determined using a method like OECD Test
Guideline 423 (Acute Oral toxicity — Acute Toxic Class Method). In such a study, the
substance is administered orally to a group of fasted animals (e.g., quail, as cited) in a
stepwise procedure. The study observes the animals for signs of toxicity and mortality over a
set period to determine the dosage that is lethal to 50% of the test population.

o Skin and Eye Irritation: These assessments generally follow protocols like OECD Test
Guideline 404 (Acute Dermal Irritation/Corrosion) and OECD Test Guideline 405 (Acute Eye
Irritation/Corrosion). These tests involve applying the substance to the skin or into the eye of
a test animal (historically rabbits) and observing for effects such as redness, swelling, and
corrosion over a specified time. In vitro methods are increasingly used as alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Health and safety information for 5-Methylpyridin-2(1H)-
one handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7722540#health-and-safety-information-for-5-
methylpyridin-2-1h-one-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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